Cas no 1824632-48-5 (Thiazolo[5,​4-​b]​pyridine, 2-​bromo-​5,​7-​dichloro-)

• Product Name: Thiazolo[5,​4-​b]​pyridine, 2-​bromo-​5,​7-​dichloro-
• CAS No: 1824632-48-5
• MF: C₆HBrCl₂N₂S
• MW: 283.96
• CID: 5065637
• Update Time: 2026-03-01

Thiazolo[5,​4-​b]​pyridine, 2-​bromo-​5,​7-​dichloro- Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,​4-​b]​pyridine, 2-​bromo-​5,​7-​dichloro-

• Inchi： 1S/C6HBrCl2N2S/c7-6-11-4-2(8)1-3(9)10-5(4)12-6/h1H
• InChI Key： FPBJVSVKOBFFHZ-UHFFFAOYSA-N
• SMILES： N1=C(Cl)C=C(Cl)C2N=C(SC1=2)Br

Additional information on Thiazolo[5,​4-​b]​pyridine, 2-​bromo-​5,​7-​dichloro-

Thiazolo[5,​4-​b]​pyridine, 2-​bromo-​5,​7-​dichloro (CAS No. 1824632-48-5): A Versatile Scaffold in Modern Pharmaceutical Research

The compound Thiazolo[5,​4-​b]​pyridine, 2-​bromo-​5,​7-​dichloro (CAS No. 1824632-48-5) represents a significant advancement in the realm of heterocyclic chemistry, serving as a pivotal scaffold for the development of novel pharmaceutical agents. This bicyclic structure, characterized by the fusion of a thiazole ring with a pyridine moiety, exhibits remarkable chemical diversity and functional potential, making it an attractive candidate for medicinal chemists exploring new therapeutic modalities.

The presence of multiple substituents, specifically the 2-bromo and 5,​7-dichloro groups, imparts unique reactivity and selectivity to this compound. These halogen atoms not only enhance its solubility in various organic solvents but also serve as versatile handles for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. Such modifications are essential for tailoring the pharmacokinetic and pharmacodynamic properties of derivatives designed to interact with biological targets.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards heterocyclic compounds due to their prevalence in bioactive molecules. Thiazolo[5,​4-​b]​pyridine derivatives have been extensively studied for their potential applications in treating a wide range of diseases, including cancer, infectious disorders, and neurological conditions. The structural motif itself is known to exhibit inhibitory activity against various enzymes and receptors, making it a valuable starting point for drug discovery programs.

One of the most compelling aspects of Thiazolo[5,​4-​b]​pyridine, 2-​bromo-​5,​7-​dichloro is its ability to serve as a scaffold for designing molecules that can modulate key biological pathways. For instance, studies have demonstrated that derivatives of this compound can interfere with signal transduction cascades involved in cancer cell proliferation and survival. The brominated and chlorinated positions provide chemists with precise sites for introducing additional functional groups that can enhance binding affinity and selectivity towards target proteins.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the thiazolo[5,​4-​b]​pyridine core typically begins with the condensation of appropriate precursors under controlled conditions, followed by halogenation steps to introduce the characteristic 2-bromo and 5,​7-dichloro substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization, enabling the introduction of diverse pharmacophores.

The versatility of Thiazolo[5,​4-​b]​pyridine, 2-​bromo-​5,​7-​dichloro extends beyond its role as a mere intermediate; it has also been utilized in the development of novel imaging agents for diagnostic purposes. Researchers have leveraged its structural features to create probes that can be used in positron emission tomography (PET) scans or other imaging modalities. These agents offer unprecedented insights into disease mechanisms at the molecular level, facilitating more accurate diagnoses and personalized treatment strategies.

The growing body of literature on thiazolo[5,​4-​b]​pyridine derivatives underscores their significance in contemporary drug discovery. Recent studies have reported promising results from clinical trials involving compounds derived from this scaffold, particularly in oncology and anti-inflammatory applications. The ability to fine-tune the chemical properties of these derivatives through structural modifications has led to the identification of lead compounds with substantial therapeutic potential.

The future prospects for this compound are bright, with ongoing research efforts focused on expanding its utility across different therapeutic areas. Innovations in computational chemistry and artificial intelligence are being harnessed to accelerate the design and optimization of new derivatives. These technologies enable virtual screening and molecular docking studies, which can rapidly identify promising candidates for further experimental validation.

In conclusion, Thiazolo[5,​4-​b]​pyridine, 2-​bromo-​5,​7-​dichloro (CAS No. 1824632-48-5) stands as a testament to the power of heterocyclic chemistry in addressing complex biomedical challenges. Its unique structural features and functional attributes make it an indispensable tool for medicinal chemists striving to develop innovative treatments for human diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of pharmaceutical innovation.